Cas no 1804383-86-5 (3-bromo-2-chloropyridine-4-carboxamide)

• Product Name: 3-bromo-2-chloropyridine-4-carboxamide
• CAS No: 1804383-86-5
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• MDL: MFCD28734529
• CID: 4618447
• PubChem ID: 121227592
• Update Time: 2025-05-22

3-bromo-2-chloropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2310130066
• SCHEMBL22866882
• 3-bromo-2-chloropyridine-4-carboxamide
• EN300-657245
• 3-Bromo-2-chloroisonicotinamide
• 1804383-86-5

• MDL： MFCD28734529
• Inchi： 1S/C6H4BrClN2O/c7-4-3(6(9)11)1-2-10-5(4)8/h1-2H,(H2,9,11)
• InChI Key： HAUQVBAAZVDBDZ-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1C(N)=O)Cl

Computed Properties

• Exact Mass: 233.91955g/mol
• Monoisotopic Mass: 233.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Additional information on 3-bromo-2-chloropyridine-4-carboxamide

Recent Advances in the Study of 3-Bromo-2-chloropyridine-4-carboxamide (CAS: 1804383-86-5)

3-Bromo-2-chloropyridine-4-carboxamide (CAS: 1804383-86-5) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This heterocyclic scaffold serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in addressing drug-resistant bacterial strains and its role as a building block for novel therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective JAK2 inhibitors. Researchers utilized 3-bromo-2-chloropyridine-4-carboxamide as a core structure to create derivatives showing promising activity against myeloproliferative disorders. The bromo and chloro substituents at the 2- and 3-positions were found to be crucial for maintaining optimal binding affinity while allowing for further functionalization at these sites.

In the field of antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1804383-86-5 exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA). The carboxamide group at the 4-position was identified as essential for bacterial membrane penetration, while the halogen atoms contributed to target binding specificity. These findings suggest potential applications in combating antibiotic-resistant infections.

Recent synthetic methodology developments have also focused on this compound. A novel palladium-catalyzed cross-coupling protocol published in Organic Letters (2024) enables efficient functionalization of 3-bromo-2-chloropyridine-4-carboxamide at the bromo position while preserving the chloro substituent. This advancement significantly expands the structural diversity accessible from this versatile intermediate, opening new possibilities for structure-activity relationship studies.

Pharmacokinetic studies of 1804383-86-5 derivatives have revealed interesting metabolic profiles. Research presented at the 2024 American Chemical Society National Meeting showed that the pyridine-carboxamide core demonstrates favorable metabolic stability compared to similar heterocyclic systems. This property, combined with the compound's synthetic accessibility, makes it an attractive scaffold for lead optimization in drug discovery programs.

The compound's crystal structure and physicochemical properties were recently characterized through X-ray diffraction and computational studies. These investigations, published in CrystEngComm (2023), provide valuable insights into the molecular interactions and packing arrangements that influence the solid-state properties of 3-bromo-2-chloropyridine-4-carboxamide and its derivatives. Such information is crucial for formulation development in pharmaceutical applications.

Ongoing research continues to explore the potential of this scaffold in various therapeutic areas. Current clinical candidates derived from 1804383-86-5 include a Phase I investigational drug for inflammatory bowel disease and a preclinical candidate for non-small cell lung cancer. The versatility of this chemical platform suggests it will remain an important focus of medicinal chemistry research in the coming years.